molecular formula C18H17NO4 B8342015 1,3-Dihydro-isoindole-2,5-dicarboxylic acid 2-benzyl ester 5-methyl ester

1,3-Dihydro-isoindole-2,5-dicarboxylic acid 2-benzyl ester 5-methyl ester

Cat. No.: B8342015
M. Wt: 311.3 g/mol
InChI Key: IERUTHJTNGGJAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dihydro-isoindole-2,5-dicarboxylic acid 2-benzyl ester 5-methyl ester is a useful research compound. Its molecular formula is C18H17NO4 and its molecular weight is 311.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H17NO4

Molecular Weight

311.3 g/mol

IUPAC Name

2-O-benzyl 5-O-methyl 1,3-dihydroisoindole-2,5-dicarboxylate

InChI

InChI=1S/C18H17NO4/c1-22-17(20)14-7-8-15-10-19(11-16(15)9-14)18(21)23-12-13-5-3-2-4-6-13/h2-9H,10-12H2,1H3

InChI Key

IERUTHJTNGGJAJ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC2=C(CN(C2)C(=O)OCC3=CC=CC=C3)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Benzyl-2,3-dihydro-1H-isoindole-5-carboxylic acid methyl ester (3.9 g) and NaHCO3 (12.3 g) are suspended in CH2Cl2 (50 mL) and the mixture is treated with benzylchloroformate (Z—Cl) (10.8 mL). The mixture is warmed to 30° C. and after 10 min the reaction mixture is added to a mixture of water (150 mL) with NaHCO3 (12.3 g), the organic phase is separated, dried and evaporated. To the residue are added MeOH and the crystalline solid is collected and dried. 3.79 g of the title compound are obtained with MP 59-65° C.
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
12.3 g
Type
reactant
Reaction Step Two
Quantity
10.8 mL
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
reactant
Reaction Step Four
Quantity
12.3 g
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
solvent
Reaction Step Five

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